Cyclohexyl methanesulfonate
Cat. No. B100790
M. Wt: 178.25 g/mol
InChI Key: KOGOBKOHQTZGIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:14]([N:15]([CH2:16][CH3:17])[CH2:18][CH3:19])[CH3:20].[CH2:21]([Cl:22])[Cl:23].[CH4:13].[OH:1][CH:2]1[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7]1.[S:8](=[O:9])(=[O:10])([Cl:11])[Cl:12]>>[O:1]([CH:2]1[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7]1)[S:8](=[O:9])(=[O:10])[CH3:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OC1CCCCC1
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
O=S(=O)(Cl)Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CS(=O)(=O)OC1CCCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
